Cas no 1566581-58-5 (Pyridine, 4-(2-thiazolylmethyl)-)

• Product Name: Pyridine, 4-(2-thiazolylmethyl)-
• CAS No: 1566581-58-5
• MF: C₉H₈N₂S
• MW: 176.238220214844
• CID: 5266192
• Update Time: 2025-10-31

Pyridine, 4-(2-thiazolylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(2-thiazolylmethyl)-

• Inchi： 1S/C9H8N2S/c1-3-10-4-2-8(1)7-9-11-5-6-12-9/h1-6H,7H2
• InChI Key： PWPOOYMAXUVOLP-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CC2=NC=CS2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Pyridine, 4-(2-thiazolylmethyl)-

Pyridine, 4-(2-thiazolylmethyl)-: A Comprehensive Overview

Pyridine, 4-(2-thiazolylmethyl)- (CAS No. 1566581-58-5) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines the aromaticity of pyridine with the sulfur-containing thiazole ring. The integration of these two functional groups imparts distinctive chemical properties, making it a versatile building block for various applications.

The pyridine core of this compound is a six-membered aromatic ring containing one nitrogen atom. This nitrogen atom imparts strong electron-withdrawing properties to the ring, enhancing its reactivity in various chemical reactions. The thiazole moiety, on the other hand, is a five-membered ring containing sulfur and nitrogen atoms. This structure contributes to the compound's ability to act as a ligand in coordination chemistry and its potential as a bioactive agent.

Recent studies have highlighted the importance of Pyridine, 4-(2-thiazolylmethyl)- in the development of novel materials. For instance, researchers have explored its use as a precursor for metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials exhibit high surface areas and tunable pore sizes, making them ideal candidates for gas storage, catalysis, and sensing applications. The ability of this compound to form stable coordination bonds with metal ions has been particularly valuable in these contexts.

In the realm of pharmacology, Pyridine, 4-(2-thiazolylmethyl)- has shown promise as a lead compound for drug discovery. Its thiazole ring is known to exhibit bioactivity against various enzymes and receptors. Recent research has focused on modifying the substituents on the pyridine ring to enhance its pharmacokinetic properties and improve its efficacy as an antitumor or anti-inflammatory agent. For example, studies have demonstrated that derivatives of this compound can inhibit the activity of certain kinases involved in cancer progression.

The synthesis of Pyridine, 4-(2-thiazolylmethyl)- typically involves multi-step reactions that combine pyridine derivatives with thiazole precursors. One common approach is the nucleophilic substitution reaction between pyridine and an appropriately substituted thioamide or thiol derivative. This method allows for precise control over the substitution pattern on both rings, enabling the preparation of structurally diverse analogs.

From an environmental perspective, there is growing interest in using Pyridine, 4-(2-thiazolylmethyl)- as a component in green chemistry processes. Its ability to act as a catalyst or template in sustainable chemical transformations aligns with global efforts to reduce waste and energy consumption in industrial settings. Researchers are actively exploring its potential in asymmetric catalysis and enantioselective synthesis.

In conclusion, Pyridine, 4-(2-thiazolylmethyl)- stands out as a multifaceted compound with applications spanning multiple disciplines. Its unique chemical structure provides a platform for innovation in materials science, pharmacology, and catalysis. As research continues to uncover new functionalities and applications for this compound, it is poised to play an increasingly important role in advancing modern science and technology.